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Compound of Interest

Compound Name: 3-Bromo-5-methoxybenzoic acid

Cat. No.: B116308 Get Quote

Researchers, scientists, and drug development professionals handling 3-Bromo-5-
methoxybenzoic acid must adhere to strict safety protocols to mitigate potential hazards. This

guidance provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure safe handling in a laboratory setting.

Chemical Identifier:

Name: 3-Bromo-5-methoxybenzoic acid

CAS Number: 157893-14-6

Molecular Formula: C8H7BrO3[1]

Hazard Identification: According to the Global Harmonized System (GHS), 3-Bromo-5-
methoxybenzoic acid is classified as follows:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[2][3]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling 3-Bromo-5-methoxybenzoic acid.

PPE Category Recommended Equipment
Justification & Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield.

Goggles are required to

protect against splashes.[4] A

face shield should be worn in

situations where splashing or

significant dust generation is

likely.[4][5]

Skin Protection
Nitrile rubber gloves and a lab

coat.

Wear appropriate protective

gloves and a lab coat.[3][4]

Nitrile gloves offer protection

from a wide variety of solvents

and some corrosives.[6]

Inspect gloves before use and

change them frequently,

especially after direct contact.

[4]

Respiratory Protection NIOSH-approved respirator.

For handling solids that may

generate dust, a dust

respirator is recommended.[4]

All work should be conducted

in a well-ventilated area,

preferably within a chemical

fume hood, to avoid the

inhalation of dust or vapors.[2]

Handling and Storage
Safe Handling Procedures:
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Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3]

Wash hands and any exposed skin thoroughly after handling.[3][7]

Avoid contact with skin, eyes, and clothing.[3]

Minimize dust generation.[2]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][8]

Store locked up.[3]

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[2][3] If

you feel unwell, call a POISON CENTER or

doctor/physician.[3]

Skin Contact

Wash with plenty of soap and water.[2][3] If skin

irritation occurs, get medical advice/attention.[3]

Take off contaminated clothing and wash it

before reuse.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3] If eye irritation persists,

get medical advice/attention.[3]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Get medical attention if

symptoms occur.[3]
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Spill and Disposal Plan
Accidental Release Measures: In case of a spill, evacuate unnecessary personnel and ensure

adequate ventilation.[2] For small spills, sweep or shovel the material into an appropriate

container for disposal, minimizing dust generation.[2] For large spills, it may be necessary to

call for emergency services.

Disposal Plan: 3-Bromo-5-methoxybenzoic acid is a halogenated organic compound and

must be disposed of as hazardous waste.[9]

Waste Segregation: Do not dispose of this chemical down the drain.[10] It should be

collected in a designated, labeled, and sealed container for halogenated organic waste.[9]

[11][12] Keep halogenated waste separate from non-halogenated waste.[10][11]

Container Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste" and the chemical name, "3-Bromo-5-methoxybenzoic acid".[10]

Disposal Method: The compound may be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[4] Dispose of the contents

and container in accordance with all applicable federal, state, and local environmental

regulations at an approved waste disposal plant.[3][8]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 3-Bromo-5-
methoxybenzoic acid in a laboratory setting.
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Workflow for Handling 3-Bromo-5-methoxybenzoic Acid
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Caption: Workflow for Handling 3-Bromo-5-methoxybenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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